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Compound of Interest

Compound Name: LW3

Cat. No.: B1193031 Get Quote

Essential Safety and Handling Guide for LW3
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

potent antifungal agent LW3 (CAS 2803367-68-0). The following procedures are designed to

ensure the safe handling, use, and disposal of this compound in a laboratory setting.

Disclaimer: A specific Material Safety Data Sheet (MSDS) for LW3 was not publicly available.

The following recommendations are based on best practices for handling potent, biologically

active compounds in a research environment. Always consult your institution's safety guidelines

and perform a risk assessment before beginning work.

Chemical and Biological Data
LW3 is a potent, research-grade antifungal agent. Its activity has been quantified against

several fungal species.

Chemical Properties

Property Value

CAS Number 2803367-68-0

Molecular Formula C₁₇H₁₂F₃N₃O

Molecular Weight 331.29 g/mol
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| Appearance | Off-white to light yellow solid[1] |

Biological Activity (EC₅₀)

Fungal Species EC₅₀ (mg/L)

R. solani 0.09[2][3]

B. cinerea 0.54[2][3]

S. sclerotiorum 1.52[2][3]

| F. graminearum | 2.65[2][3] |

Personal Protective Equipment (PPE)
Given the potent nature of LW3, a comprehensive approach to personal protection is critical to

minimize exposure.

Standard Laboratory Attire:

Lab Coat: A full-length lab coat is required.

Closed-toe Shoes: Footwear that fully covers the feet must be worn.

Specific PPE for Handling LW3:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is

recommended when handling the pure compound or concentrated solutions.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

Respiratory Protection: When handling the powdered form of LW3 outside of a certified

chemical fume hood or a glove box, a properly fitted respirator (e.g., N95 or higher) is

essential to prevent inhalation.

Handling and Operational Procedures
Adherence to strict handling procedures is vital for the safety of all laboratory personnel.
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Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store LW3 in a cool, dry, and well-ventilated area, away from incompatible materials.

The powdered compound should be stored at -20°C for long-term stability (up to 3 years).[1]

Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to 1

month.[1][2]

Weighing and Solution Preparation:

All handling of the powdered form of LW3 must be conducted in a certified chemical fume

hood or a glove box to minimize inhalation risk.

Use anti-static tools and a dedicated weighing vessel.

Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.[3]

General Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where LW3 is handled.

Wash hands thoroughly after handling the compound.

In case of a spill, follow your institution's established procedures for hazardous chemical

spills.

Disposal Plan
All waste contaminated with LW3 must be treated as hazardous chemical waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and weighing paper should be

collected in a dedicated, clearly labeled hazardous waste container.
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Liquid Waste: Unused or contaminated solutions of LW3 should be collected in a sealed,

labeled hazardous waste container. Do not pour any LW3 solutions down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations.

Experimental Protocol: Antifungal Susceptibility
Testing (Broth Microdilution)
This protocol is a representative method for determining the Minimum Inhibitory Concentration

(MIC) of LW3 against a fungal isolate.

Materials:

LW3 stock solution (e.g., 10 mg/mL in DMSO)

Fungal isolate

Appropriate broth medium (e.g., RPMI-1640)

Sterile 96-well microtiter plates

Spectrophotometer or plate reader

Procedure:

Inoculum Preparation: Prepare a standardized fungal inoculum according to established

laboratory protocols (e.g., CLSI or EUCAST guidelines).

Serial Dilution: a. In a 96-well plate, perform a serial two-fold dilution of the LW3 stock

solution in the broth medium to achieve a range of desired concentrations. b. Include a

positive control well (fungal inoculum in broth, no LW3) and a negative control well (broth

only).

Inoculation: Add the standardized fungal inoculum to each well (except the negative control).
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Incubation: Incubate the plate at the optimal temperature and duration for the specific fungal

species being tested.

MIC Determination: The MIC is the lowest concentration of LW3 that causes a significant

inhibition of fungal growth compared to the positive control. This can be determined visually

or by measuring the optical density using a plate reader.

Workflow for Safe Handling of LW3
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Caption: Workflow for the safe handling of LW3 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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